Cas no 2171225-77-5 ((2R)-2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid)

• Product Name: (2R)-2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid
• CAS No: 2171225-77-5
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6186129
• PubChem ID: 165514265
• Update Time: 2025-06-09

(2R)-2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid
• 2171225-77-5
• (2R)-2-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)propanoic acid
• EN300-1514364

• Inchi： 1S/C25H28N2O5/c1-16(23(29)30)27-22(28)13-25(11-6-12-25)15-26-24(31)32-14-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21H,6,11-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t16-/m1/s1
• InChI Key： OVVKQWZDHWIPJC-MRXNPFEDSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)N[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid

Comprehensive Analysis of (2R)-2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid (CAS No. 2171225-77-5)

The compound (2R)-2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid (CAS No. 2171225-77-5) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclobutyl moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and bioconjugation.

In recent years, the demand for custom peptide synthesis and high-purity intermediates has surged, driven by advancements in targeted therapies and personalized medicine. The (2R)-2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid is often highlighted in discussions about peptide-based drug development, particularly for its stability and compatibility with automated synthesizers. Its CAS No. 2171225-77-5 is frequently queried in scientific databases, reflecting its importance in organic chemistry and biotechnology applications.

One of the key advantages of this compound is its chiral purity, which is essential for producing enantiomerically pure peptides. The Fmoc group ensures selective deprotection during synthesis, minimizing side reactions. This property aligns with the growing focus on green chemistry and sustainable synthesis methods, as it reduces waste and improves yield efficiency. Laboratories specializing in peptide therapeutics often prioritize such compounds to streamline their workflows.

The structural complexity of (2R)-2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid also makes it a subject of interest in computational chemistry and molecular modeling. Researchers leverage its properties to study conformational stability and intermolecular interactions, which are critical for designing novel bioactive molecules. Its CAS No. 2171225-77-5 is often cross-referenced in studies exploring cyclobutyl-containing compounds, a trending topic due to their potential in kinase inhibitor development.

From a commercial perspective, suppliers of pharmaceutical intermediates emphasize the compound's role in API manufacturing and preclinical research. Its compatibility with HPLC purification and mass spectrometry analysis further enhances its utility in quality control processes. As the industry shifts toward high-throughput screening, the demand for reliable building blocks like this compound continues to rise.

In summary, (2R)-2-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)propanoic acid (CAS No. 2171225-77-5) represents a cornerstone in modern peptide chemistry and drug design. Its applications span from academic research to industrial-scale production, underscoring its versatility. For those exploring Fmoc-amino acid derivatives or cyclobutyl-based scaffolds, this compound offers a robust solution with proven efficacy.